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Compound of Interest |

Compound Name: Optovin

CAS No.: 348575-88-2

Cat. No.: B1677451

\ J

Executive Summary: Immediate Action Directive

Do NOT flush Optovin down the drain. While some Safety Data Sheets (SDS) classify
Optovin as "non-hazardous” under GHS criteria due to a lack of acute toxicity data, it is a
potent, bioactive TRPA1 channel activator. Prudent laboratory safety standards dictate it must
be managed as regulated chemical waste to prevent environmental accumulation and
unintended biological effects.

Quick Disposal Reference:

e Solid (Powder): Label as "Non-Halogenated Organic Solid Waste."

e Stock Solution (DMSO): Label as "Non-Halogenated Organic Solvent Waste."
o Spill: Absorb with inert material; do not use water to flush.

Chemical Profile & Hazard Identification

Understanding the chemical nature of Optovin is critical for selecting the correct waste stream.
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Parameter Technical Detail

Chemical Name Optovin

CAS Number 348575-88-2

Molecular Formula C15H13N30S:2

Solubility Soluble in DMSO (~100 mM); Insoluble in water
Bioactivity Reversible, photo-switchable TRPA1 activator

- Light-sensitive (degrades upon UV/Violet
Stability
exposure)

Often listed as "Not Hazardous" (OSHA HCS),
but treat as Irritant/Bioactive.

GHS Classification

The Logic of "Prudent Practice"

Although Optovin lacks a specific EPA "P-list" or "U-list" waste code, its mechanism of action
involves activating ion channels responsible for pain and sensory transduction. Releasing
bioactive ligands into municipal water systems violates the principles of Green Chemistry and
Environmental Stewardship. Therefore, we utilize High-Temperature Incineration as the
disposal standard.

Step-by-Step Disposal Protocols
Scenario A: Disposal of Solid Powder (Expired or
Excess)

o Context: You have a vial of lyophilized Optovin that is expired or no longer needed.
e Protocol:
o Do not empty the vial. Keep the chemical in its original container if possible.

o Secondary Containment: Place the original vial inside a clear, sealable hazardous waste
bag or a larger screw-top jar.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1677451?utm_src=pdf-body
https://www.benchchem.com/product/b1677451?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Labeling: Affix a hazardous waste tag.
» Constituents: "Optovin (Solid)"[1]
» Hazard Checkbox: Check "Toxic" or "Irritant" (as a precaution).

o Disposal: Transfer to your facility's Solid Chemical Waste accumulation area for off-site

incineration.

Scenario B: Disposal of Stock Solutions (DMSO/Ethanol)

e Context: You have 10 mM - 100 mM stock solutions dissolved in DMSO.

e Protocol:
o Segregation: Optovin contains Sulfur (S) and Nitrogen (N) but no Halogens (F, Cl, Br).
o Stream Selection: Pour into the Non-Halogenated Organic Solvent waste carboy.

» Note: If your lab combines all solvents, the General Organic Waste carboy is

acceptable.

o Rinsing: Triple-rinse the empty stock vial with a small amount of acetone or ethanol. Pour
the rinsate into the same waste carboy.

o Vial Disposal: Deface the label on the empty vial and dispose of it in the glass
waste/sharps container (or according to local glass recycling rules if clean).

Scenario C: Aqueous Waste (Cell Culture Media/Buffers)

o Context: Media containing micromolar (M) concentrations of Optovin.
e Protocol:

o Deactivation: Although Optovin is light-sensitive, relying on ambient light for degradation
is not a validated disposal method.

o Collection: Collect media in a liquid waste container designated for Aqueous Chemical
Waste.
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o Alternative (Low Concentration < 10 uM): If your institution permits, aqueous waste
containing trace non-toxic organics may sometimes be treated with 10% bleach (sodium
hypochlorite) for 20 minutes prior to sewering. However, for Optovin, collection for
chemical disposal is the preferred, risk-averse method to avoid potential reaction
byproducts with bleach.

Spill Management & Emergency Procedures

Because Optovin is a solid powder, spill cleanup is straightforward but requires preventing
dust generation.

PPE: Wear nitrile gloves, lab coat, and safety glasses. If handling large quantities of powder,
use a dust mask (N95).

o Containment: Do not use water initially (Optovin is insoluble and will spread).
e Cleanup:

o Powder Spill: Cover with a damp paper towel (dampened with ethanol or DMSO) to trap
dust. Wipe up and place in a solid waste bag.

o Liquid Spill: Absorb with vermiculite or spill pads.

o Surface Decontamination: Wipe the area with 70% Ethanol or Acetone to solubilize and
remove residues.

Final Wash: Wash the area with soap and water.

Disposal Decision Tree (Visual Workflow)
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Start: Identify Waste Type

Is it Solid (Powder)?

Keep in Vial
Is it Liquid? Label: ‘Non-Halogenated Solid'

Dispose: Incineration
[ Solvent Base? ]

High Conc. (>1mM) \ Low Conc. (<1mM)
Organic Solvent Water/Media

[ DMSO/Ethanol Stock j [Aqueous (MedialBuffer)j

Non-Halogenated Aqueous Chemical

Organic Waste Carboy Waste Carboy

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Optovin waste streams based on physical state and
solvent composition.

References & Regulatory Grounding[1][2][3]
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» National Institutes of Health (NIH) - PubChem. (2025). Optovin Compound Summary (CID
1365101). Retrieved from [Link]

» National Research Council. (2011). Prudent Practices in the Laboratory: Handling and
Management of Chemical Hazards. National Academies Press. (Standard for "Green
Chemistry" disposal logic).

o Kokel, D., et al. (2013). Photochemical activation of TRPA1 channels in neurons and
animals.[2][3] Nature Chemical Biology, 9(4), 257-263. (Source for Bioactivity/Mechanism).

e Sigma-Aldrich. (n.d.). Safety Data Sheet: Optovin.[1][4] (Verified GHS Classification and
WGK water hazard status).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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